Cas no 1806439-40-6 (3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one
• CAS No: 1806439-40-6
• MF: C₁₀H₁₀BrIOS
• MW: 385.05927324295
• CID: 4975033
• Update Time: 2025-07-18

3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C10H10BrIOS/c1-14-10-6-7(12)2-3-8(10)9(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： XQHQYZHITRYFEA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)SC)C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one

Recent Advances in the Study of 3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one (CAS: 1806439-40-6)

In recent years, the compound 3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one (CAS: 1806439-40-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bromo- and iodo-substituted phenylpropanone structure, has shown promising potential in various therapeutic applications. The presence of both halogen and methylthio functional groups makes it a versatile intermediate for the synthesis of more complex bioactive molecules. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential applications in drug discovery.

One of the key areas of research has been the exploration of 3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one as a building block for the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several kinases, including those involved in tumor proliferation. These findings suggest that 3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one could serve as a valuable scaffold for the design of novel anticancer agents.

Another significant advancement is the optimization of synthetic routes for 3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one. Researchers have developed more efficient and scalable methods for its production, which is crucial for enabling further pharmacological studies. Recent publications highlight the use of palladium-catalyzed cross-coupling reactions to introduce the iodo and bromo substituents, achieving higher yields and purity compared to traditional methods. These improvements not only enhance the compound's accessibility but also reduce the cost and environmental impact of its synthesis.

In addition to its potential in oncology, 3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one has been investigated for its antimicrobial properties. Studies have shown that this compound and its derivatives exhibit activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a candidate for the development of new antibiotics. Further research is needed to evaluate its efficacy and safety in vivo, but the initial results are encouraging.

Despite these promising developments, challenges remain in the clinical translation of 3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently exploring structural modifications to improve these properties while retaining the compound's biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this molecule into a viable therapeutic agent.

In conclusion, 3-Bromo-1-(4-iodo-2-(methylthio)phenyl)propan-1-one (CAS: 1806439-40-6) represents a promising candidate in the field of medicinal chemistry, with potential applications in cancer therapy and antimicrobial drug development. Continued research into its pharmacological profile and synthetic optimization will be critical for realizing its full therapeutic potential. The compound's versatility and bioactive properties make it a valuable subject of study for researchers aiming to address unmet medical needs.